Cas no 2413876-37-4 (tert-butyl N-3-hydroxy-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-ylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2413876-37-4
• MF: C₁₃H₁₇N₅O₃
• MW: 291.305782079697
• CID: 5674785
• PubChem ID: 165769327
• Update Time: 2025-05-20

tert-butyl N-3-hydroxy-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413876-37-4
• tert-butyl N-[3-hydroxy-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]carbamate
• EN300-26664812
• tert-butyl N-3-hydroxy-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C13H17N5O3/c1-8-5-6-9(16-15-8)18-10(7-11(19)17-18)14-12(20)21-13(2,3)4/h5-7H,1-4H3,(H,14,20)(H,17,19)
• InChI Key： HPSHXUKZCKSXIP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(NN1C1=CC=C(C)N=N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.13313942g/mol
• Monoisotopic Mass: 291.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.4Ų

Additional information on tert-butyl N-3-hydroxy-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-ylcarbamate

tert-butyl N-3-hydroxy-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2413876-37-4, commonly referred to as tert-butyl N-3-hydroxy-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-ylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridazine ring, a pyrazole ring, and a tert-butyl group. The presence of these functional groups contributes to its diverse chemical properties and potential applications in drug discovery.

Recent studies have highlighted the importance of tert-butyl N-3-hydroxy derivatives in the development of novel therapeutic agents. The hydroxyl group in the molecule plays a crucial role in its interactions with biological systems, making it a promising candidate for targeting specific enzymes or receptors. Researchers have explored the potential of this compound as an inhibitor of various kinases, which are critical in signaling pathways involved in diseases such as cancer and inflammatory disorders.

The structural complexity of tert-butyl N-3-hydroxy derivatives also makes them valuable tools for studying molecular recognition and binding affinities. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to understand how this compound interacts with target proteins. These studies have provided insights into the design of more potent and selective inhibitors, paving the way for future drug development.

In addition to its pharmacological applications, tert-butyl N-3-hydroxy derivatives have been investigated for their potential in materials science. The pyridazine and pyrazole rings contribute to the molecule's aromaticity and stability, making it suitable for applications in organic electronics or as a building block for advanced materials. Researchers are exploring its use in constructing functional polymers and supramolecular assemblies, which could revolutionize the field of nanotechnology.

The synthesis of tert-butyl N-3-hydroxy derivatives involves a series of intricate chemical reactions, including coupling reactions, oxidation steps, and protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yields. These improvements have made it more accessible for both academic research and industrial applications.

From an environmental perspective, the biodegradability and toxicity profiles of tert-butyl N-3-hydroxy derivatives are critical considerations. Studies have shown that these compounds exhibit moderate biodegradability under aerobic conditions, but further research is needed to assess their long-term impact on ecosystems. Regulatory agencies are increasingly focusing on the development of green chemistry practices to minimize environmental risks associated with such compounds.

In conclusion, tert-butyl N-3-hydroxy derivatives represent a fascinating class of molecules with wide-ranging applications in medicine, materials science, and beyond. As research continues to uncover their potential, it is essential to adopt sustainable practices to ensure their responsible use. The compound's unique structure and versatile properties make it a cornerstone for innovation in the chemical sciences.